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Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

(HPLC) method for the simultaneous determination of multiple B vitamins in various food

matrices. B vitamins are essential micronutrients crucial for cellular metabolism and overall

health.[1][2] Accurate quantification of these vitamins in food products is vital for nutritional

labeling, quality control, and regulatory compliance.[3] The described methodology utilizes a

reversed-phase HPLC system coupled with a Diode Array Detector (DAD) or other suitable

detectors, offering high selectivity and sensitivity for the analysis of thiamine (B1), riboflavin

(B2), niacin (B3), pantothenic acid (B5), pyridoxine (B6), folic acid (B9), and cyanocobalamin

(B12).[4][5] This document provides comprehensive experimental protocols, method validation

data, and visual workflows to aid researchers in implementing this analytical technique.

Introduction
The B-complex vitamins are a group of eight essential water-soluble vitamins that play critical

roles in cell metabolism.[1][2] Deficiencies in B vitamins can lead to various health issues,

including anemia and weakened immune and nervous systems.[1] Conversely, excessive

intake can also cause adverse effects.[1] Therefore, the precise and reliable quantification of B

vitamins in foodstuffs and dietary supplements is of significant importance.[1] HPLC is a

preferred method for vitamin analysis due to its high precision, sensitivity, and the ability to
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separate multiple analytes in a single run.[1][6] This application note presents a generalized yet

detailed protocol for the simultaneous analysis of key B vitamins in diverse food matrices.

Experimental Protocols
Standard Preparation
Preparation of individual stock solutions is the first step. For instance, a standard stock solution

for vitamin B1 (thiamine HCl) can be prepared by dissolving 26.7 mg of thiamine hydrochloride

in 25 mL of double-distilled water.[7] Similarly, stock solutions for other B vitamins can be

prepared as follows:

Vitamin B2 (Riboflavin): 6.9 mg of riboflavin in 100 mL of an extraction solution.[7]

Vitamin B3 (Nicotinamide): 41.5 mg of nicotinamide in 25 mL of double-distilled water.[7]

Vitamin B6 (Pyridoxine): 20.8 mg of pyridoxine hydrochloride in 25 mL of double-distilled

water.[7]

Working standard solutions are then prepared by diluting the stock solutions to achieve a

desired concentration range for calibration.

Sample Preparation
The sample preparation procedure is critical for accurate quantification and may vary

depending on the food matrix.

For Solid Samples (e.g., Vegetables, Cereals):

Weigh approximately 10 g of a homogenized sample into a conical flask.[7]

Add 25 mL of an appropriate extraction solution (e.g., a mixture of 50 ml acetonitrile and 10

mL glacial acetic acid, with the final volume made up to 1000 mL with double-distilled water).

[7]

Sonicate the mixture in a shaking water bath at 70°C for 40 minutes.[7]

Cool the sample and filter it, adjusting the final volume to 50 mL with the extraction solution.

[7]
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Filter the extract through a 0.45 µm syringe filter before injecting it into the HPLC system.[5]

[7]

For Liquid/Semi-solid Samples (e.g., Infant Formula, Syrups):

Weigh 2 g of the sample into a 50 mL centrifuge tube.[8]

Add 10 mL of water and 10 mL of 0.6 M trichloroacetic acid (TCA) solution to precipitate

proteins.[8]

Vortex the mixture thoroughly.[8]

Centrifuge at 4,000 rpm for 10 minutes.[8]

Filter the supernatant through a 0.2 µm syringe filter into an HPLC vial.[8]

For complex matrices, solid-phase extraction (SPE) may be necessary for sample clean-up and

concentration.[1][4] Immunoaffinity columns can also be employed for highly specific extraction

of certain vitamins like folic acid, biotin, and vitamin B12.[9]

HPLC Conditions
The following are typical HPLC conditions for the simultaneous analysis of B vitamins.

Optimization may be required based on the specific vitamins of interest and the sample matrix.
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Parameter Specification

HPLC System Shimadzu-UFLC Prominence or equivalent[7]

Column
C18 Phenomenex Luna (250x4.6 mm, 5 µm) or

equivalent[5]

Mobile Phase

Gradient or isocratic elution with a mixture of

aqueous buffer (e.g., 0.1% orthophosphoric

acid, NaH2PO4 buffer pH 4.95) and an organic

modifier (e.g., acetonitrile, methanol).[5][10]

Flow Rate 0.8 - 1.0 mL/min[4][5][11]

Column Temperature 35 - 40 °C[10][11]

Detector

Diode Array Detector (DAD) or Photodiode Array

(PDA) detector.[4][7] Wavelengths are set to the

maximum absorbance of each vitamin (e.g., 280

nm).[4] A fluorescence detector can be used for

higher sensitivity for vitamins B2 and B6.[10]

Injection Volume 20 µL[7]

A gradient elution program can be optimized as follows: starting with 98% aqueous buffer and

2% organic modifier, then ramping to 72:28 over 17 minutes.[5]

Method Validation Data
The developed HPLC method should be validated according to ICH guidelines for parameters

such as linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.

[5][11]

Table 1: Linearity of B Vitamin Standards
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Vitamin Linear Range (µg/mL) Correlation Coefficient (R²)

B1 (Thiamine) 0.0005 - 0.6 >0.99[5]

B2 (Riboflavin) 0.0005 - 0.6 >0.99[5]

B3 (Nicotinamide) 0.0005 - 0.6 >0.99[5]

B5 (Pantothenic Acid) 0.0005 - 0.6 >0.99[5]

B6 (Pyridoxine) 0.0005 - 0.6 >0.99[5]

B9 (Folic Acid) 0.0005 - 0.6 >0.99[5]

B12 (Cyanocobalamin) 0.0005 - 0.6 >0.99[5]

Table 2: LOD, LOQ, Accuracy, and Precision
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Vitamin LOD (µg/mL) LOQ (µg/mL)
Accuracy (%
Recovery)

Precision
(%RSD)

B1 (Thiamine) 0.101 - 1.6 ng 0.305 - 3.4 ng 99.89[10] < 4.22[10]

B2 (Riboflavin) 0.101 - 1.6 ng 0.305 - 3.4 ng 99.9[10] < 2.18[10]

B3

(Nicotinamide)
0.101 - 1.6 ng 0.305 - 3.4 ng 98 - 102[11] < 2

B5 (Pantothenic

Acid)
0.101 - 1.6 ng 0.305 - 3.4 ng 98 - 102[11] < 2

B6 (Pyridoxine) 0.101 - 1.6 ng 0.305 - 3.4 ng 100.02[10] < 2.66[10]

B9 (Folic Acid) 0.101 - 1.6 ng 0.305 - 3.4 ng 84.6 - 103.0[4] < 2

B12

(Cyanocobalami

n)

0.101 - 1.6 ng 0.305 - 3.4 ng 84.6 - 103.0[4] < 2

LOD and LOQ

values are

presented as

ranges found in

the literature.[4]

[5] Recovery and

RSD values are

examples from

specific studies.

[4][10][11]
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Caption: Experimental workflow for B vitamin analysis by HPLC.
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Conclusion
The HPLC method detailed in this application note provides a reliable and efficient means for

the simultaneous determination of B-complex vitamins in a variety of food matrices. The

protocol, including sample preparation, chromatographic conditions, and detector settings, can

be adapted to suit specific laboratory needs and sample types. Proper method validation is

crucial to ensure accurate and precise results, which are essential for quality assurance in the

food and pharmaceutical industries. This methodology supports nutritional analysis and helps

ensure that products meet regulatory standards.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b1173480#simultaneous-determination-of-b-vitamins-
in-food-matrices-by-hplc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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